![molecular formula C21H26N4OS B303750 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303750.png)
2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
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Overview
Description
2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMXAA, is a synthetic compound that has been studied for its potential anti-cancer properties. DMXAA was first synthesized in the 1980s, and since then, it has been the subject of numerous scientific studies.
Mechanism of Action
The exact mechanism of action of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood, but it is believed to work by activating the immune system to attack cancer cells. This compound has been shown to stimulate the production of cytokines, which are proteins that play a key role in the immune response. It is thought that this compound may also inhibit the growth of blood vessels that supply nutrients to tumors, which could help to starve the tumor and slow its growth.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to increase the production of cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma). This compound has also been shown to inhibit the growth of blood vessels that supply nutrients to tumors.
Advantages and Limitations for Lab Experiments
One advantage of 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is that it has been shown to have anti-tumor effects in a variety of cancer models. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effectiveness in different types of cancer.
Future Directions
There are a number of future directions for research on 2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of research is to better understand the mechanism of action of this compound, which could help to identify new targets for cancer treatment. Another area of research is to develop new formulations of this compound that could improve its effectiveness and reduce its side effects. Finally, there is a need for clinical trials to test the safety and effectiveness of this compound in humans.
Synthesis Methods
2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile can be synthesized using a multistep process that involves the reaction of several different chemicals. The first step involves the reaction of 2-amino-4,5,6,7-tetrahydro-5-methyl-7-(4-methylthiophenyl)-4-oxo-3-quinolinecarbonitrile with dimethylformamide dimethyl acetal. This is followed by a series of reaction steps that involve the addition of other chemicals, including sodium borohydride and acetic anhydride.
Scientific Research Applications
2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied extensively for its potential anti-cancer properties. In preclinical studies, this compound has been shown to have anti-tumor effects in a variety of cancer models, including lung cancer, melanoma, and colon cancer. This compound has also been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.
properties
Molecular Formula |
C21H26N4OS |
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Molecular Weight |
382.5 g/mol |
IUPAC Name |
2-amino-1-(dimethylamino)-7,7-dimethyl-4-(4-methylsulfanylphenyl)-5-oxo-6,8-dihydro-4H-quinoline-3-carbonitrile |
InChI |
InChI=1S/C21H26N4OS/c1-21(2)10-16-19(17(26)11-21)18(13-6-8-14(27-5)9-7-13)15(12-22)20(23)25(16)24(3)4/h6-9,18H,10-11,23H2,1-5H3 |
InChI Key |
GYKAPJCQRHWSHD-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=CC=C(C=C3)SC)C(=O)C1)C |
Canonical SMILES |
CC1(CC2=C(C(C(=C(N2N(C)C)N)C#N)C3=CC=C(C=C3)SC)C(=O)C1)C |
Origin of Product |
United States |
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